Cas no 1058734-56-7 ((1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol)

• Product Name: (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol
• CAS No: 1058734-56-7
• MF: C₄₈H₃₀O₂
• MW: 638.750612735748
• CID: 3035820
• PubChem ID: 44886956
• Update Time: 2025-10-25

(1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• (R)-3,3'-Di-9-phenanthrenyl-1,1'-binaphthalene-2,2'-diol
• R-3,3'-di-9-phenanthrenyl-1,1'-Binaphthalene]-2,2'-diol
• (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol
• (S)-3,3'-Di(phenanthren-9-yl)-[1,1'-binaphthalene]-2,2'-diol
• 1-(2-hydroxy-3-phenanthren-9-ylnaphthalen-1-yl)-3-phenanthren-9-ylnaphthalen-2-ol
• (S)-3,3'-Di-9-phenanthrenyl-[1,1'-binaphthalene]-2,2'-diol
• (1S)-3,3'-DI(PHENANTHREN-9-YL)-1,1'-BINAPHTHALENE-2,2'-DIOL
• V9783
• J3.646.020B
• J3.654.79
• DTXSID70661243
• 1-[2-Hydroxy-3-(9-phenanthryl)-1-naphthyl]-3-(9-phenanthryl)naphthalen-2-ol
• MFCD09027269
• (R)-3,3'-Di-9-phenanthrenyl-1,1'-bi-2-naphthol, 97%
• CS-0088824
• 1058734-56-7
• CS-0086374
• 3,3'-BIS(PHENANTHREN-9-YL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL
• SCHEMBL18912097
• BS-50473
• (R)-9-Phenanthryl BINOL
• E72682
• 957111-25-0
• (S)-3,3''-Di(phenanthren-9-yl)-[1,1''-binaphthalene]-2,2''-diol
• (R)-3,3'-Di-9-phenanthrenyl-[1,1'-binaphthalene]-2,2'-diol
• (1S)-3,3-Di(phenanthren-9-yl)-1,1-binaphthyl-2,2-diol
• 3,3'-Di(phenanthren-9-yl)[1,1'-binaphthalene]-2,2'-diol
• AKOS015909859
• D74709
• (R)-3,3'-Di-9-phenanthrenyl-1,1'-bi-2-naphthol

• Inchi： 1S/C48H30O2/c49-47-43(41-25-29-13-1-5-17-33(29)37-21-9-11-23-39(37)41)27-31-15-3-7-19-35(31)45(47)46-36-20-8-4-16-32(36)28-44(48(46)50)42-26-30-14-2-6-18-34(30)38-22-10-12-24-40(38)42/h1-28,49-50H
• InChI Key： XYUOTCUHTHQCNC-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C=CC=CC=2C=1C1=C(C(=CC2C=CC=CC1=2)C1=CC2C=CC=CC=2C2C=CC=CC1=2)O)C1=CC2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 638.224580195g/mol
• Monoisotopic Mass: 638.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 50
• Rotatable Bond Count: 3
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 40.5

Additional information on (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol

Comprehensive Overview of (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol (CAS No. 1058734-56-7)

The compound (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol (CAS No. 1058734-56-7) is a highly specialized chiral organic molecule that has garnered significant attention in the fields of asymmetric catalysis, materials science, and pharmaceutical research. Its unique structural features, including the binaphthyl backbone and phenanthrene substituents, make it a versatile building block for designing advanced functional materials and chiral ligands. Researchers are particularly interested in its potential applications in enantioselective synthesis, where its rigid framework and stereochemical control can lead to high selectivity in catalytic reactions.

One of the most intriguing aspects of (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol is its role in chiral recognition and molecular self-assembly. The compound's ability to form well-defined supramolecular architectures has been explored in the development of organic electronics and luminescent materials. Recent studies have highlighted its potential in OLEDs (Organic Light-Emitting Diodes), where its extended π-conjugation system enhances electroluminescence efficiency. This aligns with the growing demand for sustainable and energy-efficient display technologies, a topic frequently searched by engineers and material scientists.

In the pharmaceutical industry, (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol is valued for its potential as a chiral auxiliary or catalyst in the synthesis of bioactive molecules. Its stereochemical rigidity can influence the stereoselectivity of drug intermediates, a critical factor in the production of single-enantiomer drugs. This is particularly relevant given the increasing regulatory emphasis on enantiopure pharmaceuticals, a trend often queried in academic and industrial forums. The compound's stability under various reaction conditions further enhances its utility in green chemistry applications, another hot topic in contemporary research.

The synthesis of (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol typically involves multi-step organic transformations, including cross-coupling reactions and asymmetric oxidation. Advanced techniques such as HPLC chiral separation are often employed to ensure high enantiomeric purity. Researchers frequently search for optimized synthetic protocols, reflecting the compound's complexity and the need for reproducible methods. Its characterization relies heavily on NMR spectroscopy, X-ray crystallography, and mass spectrometry, tools commonly discussed in analytical chemistry circles.

Beyond its chemical applications, (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol has also been investigated for its photophysical properties. Its absorption and emission spectra make it a candidate for fluorescence probes and sensors, areas of interest for environmental monitoring and biomedical imaging. This ties into broader discussions about smart materials and nanotechnology, frequently searched keywords in interdisciplinary research. The compound's stability in solution and solid-state further broadens its applicability in these cutting-edge fields.

In summary, (1S)-3,3'-Di(phenanthren-9-yl)-1,1'-binaphthyl-2,2'-diol (CAS No. 1058734-56-7) represents a fascinating intersection of chemistry, materials science, and technology. Its multifaceted applications—from catalysis to optoelectronics—underscore its importance in modern scientific inquiry. As research continues to uncover new functionalities, this compound is poised to remain a topic of interest for both academic and industrial stakeholders, addressing some of the most pressing questions in sustainable chemistry and advanced material design.